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Compound of Interest

Compound Name: 2-Hydroxymethyl Olanzapine

Cat. No.: B608725

An In-depth Technical Guide to 2-Hydroxymethyl
Olanzapine

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and analysis of 2-Hydroxymethyl Olanzapine, a metabolite of the atypical
antipsychotic drug Olanzapine. This document is intended for researchers, scientists, and
professionals in the field of drug development and pharmacology.

Chemical Structure and Properties

2-Hydroxymethyl Olanzapine is a derivative of Olanzapine where the methyl group at the 2-
position of the thieno[2,3-b][1][2]benzodiazepine core has been hydroxylated.

Chemical Structure:
Caption: Chemical structure of 2-Hydroxymethyl Olanzapine.

Table 1: Chemical and Physical Properties of 2-Hydroxymethyl Olanzapine
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Property Value Source
(4-(4-methylpiperazin-1-

IUPAC Name yI)-10H-benzo[b]thieno[2,3-€] [4]
[1][3]diazepin-2-yl)methanol

CAS Number 174756-45-7 [4]

Molecular Formula C17H20N40OS [4]

Molecular Weight 328.43 g/mol [4]

Appearance Brown Solid [4]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Metabolism and Pharmacokinetics

2-Hydroxymethyl Olanzapine is a minor metabolite of Olanzapine.[5][6] The formation of this

metabolite is catalyzed by the cytochrome P450 enzyme CYP2D6.[3][5] It is considered to be a

clinically inactive metabolite.[7] In addition to being a metabolite, 2-Hydroxymethyl

Olanzapine has also been identified as a degradation product of Olanzapine in aqueous

solutions, a process that appears to be influenced by the presence of oxygen.[8]
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Metabolic Pathway of Olanzapine to 2-Hydroxymethyl Olanzapine

Olanzapine

¢

Hydroxylation

2-Hydroxymethyl Olanzapine
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Synthetic Workflow for 2-Hydroxymethyl Olanzapine

2-Fluoronitrobenzene +
Thiophene-2-amine

Condensation
(LiOH, DMSO)
Secondary Amine
Formylation
(DMF, POCIs)
Aldehyde

Reductive Cyclization
(SnCl2, Ethanol)

G—amino-lOH-thieno[z,s-b][1.5]benzodiazepine-2-carba|dehyda

Reduction
(NaBHa, Ethanol)

(Hydroxymethyl Derivative]

Condensation
(N-methylpiperazine, Toluene/DMSO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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